Cas no 71444-83-2 ((S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo2,1-c1,4benzodiazepin-5-one)

(S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo2,1-c1,4benzodiazepin-5-one structure
71444-83-2 structure
Product Name:(S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo2,1-c1,4benzodiazepin-5-one
CAS No:71444-83-2
MF:C12H12N2O2
MW:216.235882759094
CID:1062427
PubChem ID:124462795
Update Time:2025-07-20

(S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo2,1-c1,4benzodiazepin-5-one Chemical and Physical Properties

Names and Identifiers

    • (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one
    • (S)-1,2,3,11a-Tetrah
    • 71444-83-2
    • DB-258135
    • (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo2,1-c1,4benzodiazepin-5-one
    • Inchi: 1S/C12H12N2O2/c15-10-5-1-4-9-11(10)13-7-8-3-2-6-14(8)12(9)16/h1,4-5,7-8,15H,2-3,6H2/t8-/m0/s1
    • InChI Key: CRSSNYCWXMOYOF-QMMMGPOBSA-N
    • SMILES: O=C1C2C=CC=C(C=2N=C[C@@H]2CCCN21)O

Computed Properties

  • Exact Mass: 216.089877630g/mol
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.9Ų

(S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo2,1-c1,4benzodiazepin-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T293170-10mg
(S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one
71444-83-2
10mg
$253.00 2023-05-17
TRC
T293170-100mg
(S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one
71444-83-2
100mg
$1918.00 2023-05-17
TRC
T293170-250mg
(S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one
71444-83-2
250mg
$ 4500.00 2023-09-06

Additional information on (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo2,1-c1,4benzodiazepin-5-one

Recent Advances in the Study of (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one (CAS: 71444-83-2)

The compound (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one (CAS: 71444-83-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of research has been the synthesis and structural modification of (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one. A recent study published in the Journal of Medicinal Chemistry reported an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study also explored the compound's stability under various conditions, providing valuable insights for formulation development.

In terms of pharmacological activity, (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one has shown promising results in preclinical models of neurological disorders. Research published in Neuropharmacology demonstrated its potent affinity for specific neurotransmitter receptors, suggesting potential applications in the treatment of anxiety and depression. Additionally, its neuroprotective effects were observed in models of neurodegenerative diseases, opening new avenues for therapeutic intervention.

Another significant development is the exploration of this compound's anticancer properties. A recent study in the European Journal of Medicinal Chemistry revealed that (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. The study identified key molecular targets involved in its mechanism of action, providing a foundation for further drug development.

Despite these advancements, challenges remain in the clinical translation of (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacophore and diverse biological activities make it a valuable candidate for further investigation.

In conclusion, recent research on (S)-1,2,3,11a-Tetrahydro-9-hydroxy-5H-pyrrolo[2,1-c][1,4]benzodiazepin-5-one (CAS: 71444-83-2) has provided compelling evidence of its therapeutic potential across multiple disease areas. Continued efforts in synthesis optimization, mechanism elucidation, and preclinical evaluation will be crucial for advancing this compound towards clinical applications. The findings summarized in this brief underscore the importance of interdisciplinary collaboration in unlocking the full potential of this promising molecule.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited